Cas no 889062-05-9 (N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide)

889062-05-9 structure
Product Name:N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
CAS No:889062-05-9
Molecular Formula:C10H18N4O2
Molecular Weight:226.27552
MDL:MFCD11870864
CID:69355
PubChem ID:135742572
N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Properties
Names and Identifiers
-
- N-(tert-Butyl)-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
- 1H-1,2,4-Triazole-1-carboxamide, N-(1,1-dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-
- N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
- N-tert-butyl-3-oxo-5-propan-2-yl-1H-1,2,4-triazole-2-carboxamide
- N-TERT-BUTYL-3-ISOPROPYL-5-OXO-2,5-DIHYDRO-1H-1,2,4-TRIAZOLE-1-CARBOXAMIDE
- 3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide
- FT-0710680
- AKOS015841678
- Amicarbazone Impurity 1
- Amicarbazone-desamino 100 microg/mL in Acetonitrile
- 1H-1,2,4-Triazole-1-carboxamide, N-(1,1-dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-; N-(1,1-Dimethylethyl)-2,5-dihydro-3-(1-methylethyl)-5-oxo-1H-1,2,4-triazole-1-carboxamide
- A842996
- AMY2501
- SB39634
- 889062-05-9
- N-tert-butyl-3-oxidanylidene-5-propan-2-yl-1H-1,2,4-triazole-2-carboxamide
- N-tert-butyl-5-oxo-3-propan-2-yl-4H-1,2,4-triazole-1-carboxamide
- Desamino amicarbazone
- N-tert-butyl-5-oxo-3-(propan-2-yl)-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide
- CS-0341907
- Amicarbazone-desamino
- DTXSID30674036
-
- MDL: MFCD11870864
- InChIKey: ROZCMVNPWNQNEH-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H18N4O2/c1-6(2)7-11-8(15)14(13-7)9(16)12-10(3,4)5/h6H,1-5H3,(H,12,16)(H,11,13,15)
- SMILES: CC(C1=NC(N(N1)C(NC(C)(C)C)=O)=O)C
Computed Properties
- Exact Mass: 226.14300
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 4
- Monoisotopic Mass: 226.143
- Heavy Atom Count: 16
- Complexity: 341
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 73.8A^2
Experimental Properties
- LogP: 1.44190
- PSA: 79.78000
- Refractive Index: 1.565
- Melting Point: 203-205°C
- Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
- Density: 1.21
N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Security Information
- Safety Instruction: H303+H313+H333
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Storage Condition:-20°C Freezer, Under inert atmosphere
- Signal Word:warning
N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB98130-50mg |
N-(tert-Butyl)-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide |
889062-05-9 | 50mg |
$413.00 | 2024-04-19 | ||
Ambeed | A875930-5g |
N-(tert-Butyl)-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide |
889062-05-9 | 95+% | 5g |
$2399.0 | 2024-08-02 | |
eNovation Chemicals LLC | D970297-100mg |
3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide |
889062-05-9 | 97% | 100mg |
$230 | 2022-10-16 | |
TRC | B693045-50mg |
N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide |
889062-05-9 | 50mg |
$ 195.00 | 2023-09-08 | ||
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0695-1g |
3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide |
889062-05-9 | 97% | 1g |
4223.25CNY | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1412577-50mg |
3-Isopropyl-5-oxo-4,5-dihydro-[1,2,4]triazole-1-carboxylic acid tert-butylamide |
889062-05-9 | 98% | 50mg |
¥1413.00 |
N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide Related Literature
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Darwin Arifin,Victoria J. Aston,Xinhua Liang,Anthony H. McDaniel,Alan W. Weimer Energy Environ. Sci., 2012,5, 9438-9443
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Philip M. Stanley,Karina Hemmer,Markus Hegelmann,Annika Schulz,Mihyun Park,Martin Elsner,Mirza Cokoja,Julien Warnan Chem. Sci., 2022,13, 12164-12174
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3. Visible light-mediated arylalkylation of allylic alcohols through concomitant 1,2-aryl migration†Hong-Li Huang,Hang Yan,Chao Yang,Wujiong Xia Chem. Commun., 2015,51, 4910-4913
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4. Book review
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Zhiguo Su,Songping Zhang RSC Adv., 2018,8, 20557-20567
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Francesco Donsì Food Funct., 2020,11, 6273-6284
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Lingyun Li,Yan Yu,Guofu Wang,Lizhen Zhang,Zhoubin Lin CrystEngComm, 2013,15, 6083-6089
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8. Front cover
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Bo Kong,Xin-You An,Ti-Xian Zeng,Jihua Zhang Phys. Chem. Chem. Phys., 2020,22, 7474-7482
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Yan Xiao,Gen Chen,Xiaohe Liu,Mingjun Bai,Ning Zhang,Wei Ma,Renzhi Ma CrystEngComm, 2018,20, 5025-5032
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:889062-05-9)N-tert-Butyl-3-isopropyl-5-oxo-4,5-dihydro-1H-1,2,4-triazole-1-carboxamide

Purity:99%
Quantity:5g
Price($):2159.0